(1R,3Z)-3-[(2E)-2-[(3aS,7aR)-1-[(2R)-5,5-difluoro-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol

• CAS RN: 71603-41-3
• Molecular Formula: C27H42F2O2
• Molecular Weight: 436.6 g/mol
• IUPAC Name: (1R,3Z)-3-[(2E)-2-[(3aS,7aR)-1-[(2R)-5,5-difluoro-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
• InChI: InChI=1S/C27H42F2O2/c1-18-8-11-22(30)17-21(18)10-9-20-7-6-15-26(5)23(12-13-24(20)26)19(2)14-16-27(28,29)25(3,4)31/h9-10,19,22-24,30-31H,1,6-8,11-17H2,2-5H3/b20-9+,21-10-/t19-,22-,23?,24+,26-/m1/s1
• InChI Key: LRNVEDCUBISUTC-OWRPZGOZSA-N
• Isomeric SMILES: C[C@H](CCC(C(C)(C)O)(F)F)C1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@@H](CCC3=C)O)C
• SMILES: CC(CCC(C(C)(C)O)(F)F)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
• synonyms: 24,24-DFHV; 24,24-difluoro-25-hydroxyvitamin D3

Description

24,24-difluoro-25-hydroxyvitamin D3 is a vitamin D.

Scientific Research Applications

Applications in Catalysis and Material Science

Aromatization over Platinum-Alumina Catalysts

The process of aromatization, particularly involving heptanes and cycloheptane, over platinum-alumina catalysts, has been studied for its efficiency and mechanism. Such catalysts have demonstrated significant conversion rates, showing the potential for industrial applications in the synthesis of aromatic hydrocarbons from simpler organic compounds. The research delves into the mechanisms of skeletal isomerization and dehydrocyclization, crucial for understanding the catalytic processes and improving them for industrial applications (Pines & Nogueira, 1981).

Selective Catalytic Oxidation

Advances in the catalytic oxidation of cyclohexene have been noted for their ability to produce a variety of products with different oxidation states and functional groups. This process is important for creating intermediates widely used in the chemical industry. The review highlights the importance of controllable and selective oxidation reactions, underlying the synthetic value of these processes for both academic and industrial applications (Cao et al., 2018).

1-Methylcyclopropene Applications

The compound 1-methylcyclopropene has been explored for its role in inhibiting ethylene action, showcasing its potential to advance the understanding of ethylene's role in plants. This compound prevents ethylene effects in a range of fruits, vegetables, and floriculture crops, suggesting its application in agriculture to improve crop yield and quality by managing ripening and senescence processes effectively (Blankenship & Dole, 2003).